Cas no 898763-09-2 ((4-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone)

• Product Name: (4-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone
• CAS No: 898763-09-2
• MF: C₁₈H₁₈FNOS
• MW: 315.405026912689
• MDL: MFCD03842252
• CID: 871620
• PubChem ID: 24724973
• Update Time: 2025-06-30

(4-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (4-fluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone
• 4'-FLUORO-3-THIOMORPHOLINOMETHYL BENZOPHENONE
• AKOS016020374
• MFCD03842252
• (4-Fluorophenyl){3-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• 4'-FLUORO-3-THIOMORPHOLINOMETHYLBENZOPHENONE
• DTXSID90643369
• 898763-09-2

• MDL： MFCD03842252
• Inchi： 1S/C18H18FNOS/c19-17-6-4-15(5-7-17)18(21)16-3-1-2-14(12-16)13-20-8-10-22-11-9-20/h1-7,12H,8-11,13H2
• InChI Key： ZFMXZKJLJPOSFV-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=CC=C(C(C3C=CC(=CC=3)F)=O)C=2)CC1

Computed Properties

• Exact Mass: 315.10900
• Monoisotopic Mass: 315.10931353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.224
• Boiling Point: 460°C at 760 mmHg
• Flash Point: 232°C
• Refractive Index: 1.608
• PSA: 45.61000
• LogP: 3.54340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones